Cas no 65691-72-7 (cyclohexanone, 2-ethynyl-2-methyl- (9ci))

• Product Name: cyclohexanone, 2-ethynyl-2-methyl- (9ci)
• CAS No: 65691-72-7
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 962349
• PubChem ID: 12377451
• Update Time: 2025-10-18

cyclohexanone, 2-ethynyl-2-methyl- (9ci) Chemical and Physical Properties

Names and Identifiers

• cyclohexanone, 2-ethynyl-2-methyl- (9ci)
• (R)-2-Ethynyl-2-methylcyclohexanone
• 65691-72-7
• Cyclohexanone,2-ethynyl-2-methyl-(9ci)
• SY381033
• 2-ETHYNYL-2-METHYL-CYCLOHEXANONE
• 2749965-88-4
• Cyclohexanone, 2-ethynyl-2-methyl-
• F81290
• DB-286408
• 2-ETHYNYL-2-METHYLCYCLOHEXAN-1-ONE

• Inchi： 1S/C9H12O/c1-3-9(2)7-5-4-6-8(9)10/h1H,4-7H2,2H3
• InChI Key： CSUBVVBEOVMRMR-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1(C#C)C

Computed Properties

• Exact Mass: 136.088815002g/mol
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Additional information on cyclohexanone, 2-ethynyl-2-methyl- (9ci)

Chemical Profile of Cyclohexanone, 2-ethynyl-2-methyl- (9CI) and CAS No. 65691-72-7

Cyclohexanone, 2-ethynyl-2-methyl- (9CI), identified by the chemical identifier CAS No. 65691-72-7, is a specialized organic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of cyclohexanone derivatives, characterized by the presence of both an ethynyl and a methyl substituent at the 2-position of the cyclohexane ring. The (9CI) notation indicates that this name follows the Chemical Abstracts Service (CAS) nomenclature system, ensuring consistency with international chemical databases and literature.

The structural configuration of Cyclohexanone, 2-ethynyl-2-methyl- (9CI) makes it a versatile intermediate in synthetic chemistry. The ethynyl group (-C≡H) introduces a reactive site that can participate in various coupling reactions, such as Sonogashira coupling, which is widely used in the formation of carbon-carbon bonds. This reactivity is particularly valuable in constructing complex molecular frameworks, including those relevant to pharmaceutical applications. Additionally, the methyl group (-CH₃) at the same position enhances the compound's stability while providing another handle for further functionalization.

In recent years, Cyclohexanone, 2-ethynyl-2-methyl- (9CI) has been explored in several cutting-edge research areas. One notable application lies in the synthesis of bioactive molecules. Researchers have leveraged its reactive sites to develop novel scaffolds for drug candidates. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit potential antimicrobial and anti-inflammatory properties. The ability to modify the cyclohexanone core with additional functional groups allows for fine-tuning of biological activity, making this compound a valuable asset in medicinal chemistry.

Another area where Cyclohexanone, 2-ethynyl-2-methyl- (9CI) has shown promise is in materials science. The compound's ability to undergo polymerization reactions has been investigated for the development of advanced materials with tailored properties. Specifically, researchers have explored its use as a monomer in the synthesis of conjugated polymers, which are essential for organic electronics applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The incorporation of ethynyl and methyl groups into these polymers can influence charge transport properties, making them suitable for next-generation electronic devices.

The chemical reactivity of Cyclohexanone, 2-ethynyl-2-methyl- (9CI) also makes it a candidate for catalytic processes. Transition metal-catalyzed reactions are particularly relevant here, as they can facilitate transformations that would otherwise be challenging under mild conditions. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at various positions of the molecule. These transformations are crucial for building complex structures efficiently and have implications not only in drug synthesis but also in fine chemical manufacturing.

From an industrial perspective, the demand for Cyclohexanone, 2-ethynyl-2-methyl- (9CI) is driven by its role as a key intermediate in synthesizing high-value chemicals. Its versatility allows it to be incorporated into various synthetic pathways, reducing reliance on fewer but more specialized compounds. This flexibility is particularly advantageous for manufacturers seeking to optimize their production processes while maintaining high yields and purity standards. As a result, suppliers specializing in fine chemicals often prioritize the production and distribution of this compound to meet growing market needs.

Recent advancements in synthetic methodologies have further expanded the applications of Cyclohexanone, 2-ethynyl-2-methyl- (9CI). Green chemistry principles have encouraged researchers to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. Techniques such as flow chemistry and photochemical activation have been adapted to facilitate reactions involving this compound more efficiently and environmentally friendly compared to traditional batch processing methods. These innovations not only enhance scalability but also align with global efforts to promote sustainable industrial practices.

The pharmaceutical industry has also benefited from these developments by incorporating Cyclohexanone, 2-ethynyl-2-methyl- (9CI) into their drug discovery pipelines. Its structural features make it an excellent starting point for generating libraries of compounds with diverse biological activities. High-throughput screening methods combined with computational modeling have accelerated the process of identifying lead compounds with therapeutic potential. This synergy between experimental synthesis and computational analysis underscores the importance of intermediates like Cyclohexanone, 2-ethynyl-2-methyl-(9CI) in modern drug development.

In conclusion, Cyclohexanone, (CAS No.)65691–72–7, continues to be a pivotal compound across multiple scientific disciplines due to its unique reactivity and structural features。 Its applications span from pharmaceuticals to advanced materials，underscoring its versatility。 As research progresses，the exploration of new synthetic pathways and applications will likely expand its utility further，making it an indispensable tool for chemists worldwide。 The ongoing innovation in handling this compound not only advances scientific knowledge but also contributes to industrial progress，highlighting its enduring significance。